Cas no 2922-56-7 (S-Methylglutathione)

• Product Name: S-Methylglutathione
• CAS No: 2922-56-7
• MF: C₁₁H₁₉N₃O₆S
• MW: 321.350061655045
• MDL: MFCD00056730
• CID: 268296
• PubChem ID: 24896906
• Update Time: 2025-04-23

S-Methylglutathione Chemical and Physical Properties

Names and Identifiers

• Glycine, L-g-glutamyl-S-methyl-L-cysteinyl-
• S-Methylglutathione
• Glutathione ester
• Glutathione S-methyl ester
• Glycine, L-gamma-glutamyl-S-methyl-L-cysteinyl-
• Glycine, N-(N-L-gamma-glutamyl-S-methyl-L-cysteinyl)-
• L-gamma-Glutamyl-S-methyl-L-cysteinylglycine
• S-methyl-GSH
• S-METHYL-GLUTATHIONE
• CS-W009893
• S-Methyl glutathione
• Q27095444
• GSM
• OOW3025SR1
• DB04701
• SCHEMBL1767370
• AKOS040746355
• HY-W009177
• SR-01000884011-1
• CHEMBL1233129
• 2922-56-7
• BDBM225232
• UNII-OOW3025SR1
• G-4000
• (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-methylsulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Glycine, L-?-glutamyl-S-methyl-L-cysteinyl-
• DTXSID10183479
• CHEBI:141472
• (S)-2-Amino-5-(((R)-1-((carboxymethyl)amino)-3-(methylthio)-1-oxopropan-2-yl)amino)-5-oxopentanoic acid
• SR-01000884011
• N5-((R)-1-((carboxymethyl)amino)-3-(methylthio)-1-oxopropan-2-yl)-L-glutamine
• QTQDDTSVRVWHMO-BQBZGAKWSA-N
• (2S)-2-amino-5-[[(1R)-2-(carboxymethylamino)-1-(methylsulfanylmethyl)-2-oxo-ethyl]amino]-5-oxo-pentanoic acid
• 1ST40004
• NS00068559
• D95549
• (S)-2-amino-5-((R)-1-(carboxymethylamino)-3-(methylthio)-1-oxopropan-2-ylamino)-5-oxopentanoic acid
• S-Methyl GSH
• AS-77779
• GLYCINE, L-.GAMMA.-GLUTAMYL-S-METHYL-L-CYSTEINYL-
• L-GAMMA-GLUTAMYL-S-METHYLCYSTEINYLGLYCINE
• DA-67641
• glutathione, S-methyl-

• MDL： MFCD00056730
• Inchi： 1S/C11H19N3O6S/c1-21-5-7(10(18)13-4-9(16)17)14-8(15)3-2-6(12)11(19)20/h6-7H,2-5,12H2,1H3,(H,13,18)(H,14,15)(H,16,17)(H,19,20)/t6-,7-/m0/s1
• InChI Key： QTQDDTSVRVWHMO-BQBZGAKWSA-N
• SMILES： S(C)C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 321.09957
• Monoisotopic Mass: 321.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 184Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (736 g/l) (25 º C),
• PSA: 158.82

S-Methylglutathione Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on S-Methylglutathione

Introduction to Glycine, L-glutamyl-S-methyl-L-cysteinyl- and Its Significance in Modern Research

Glycine, L-glutamyl-S-methyl-L-cysteinyl- is a peptide compound that has garnered significant attention in the field of biochemistry and pharmaceutical research. This compound, with the CAS number 2922-56-7, is a derivative of the amino acids glycine, glutamic acid, and cysteine, each playing a crucial role in its biological activity. The unique arrangement of these amino acids endows the peptide with properties that make it a promising candidate for various therapeutic applications.

The structure of Glycine, L-glutamyl-S-methyl-L-cysteinyl- is characterized by its L-glutamyl moiety, which is known for its involvement in protein synthesis and enzyme regulation. Additionally, the S-methyl-L-cysteinyl group contributes to its antioxidant properties, making it a potential candidate for applications in neuroprotection and anti-inflammatory therapies. The combination of these functional groups enhances the compound's ability to interact with biological targets, thereby modulating various cellular processes.

Recent studies have highlighted the role of this peptide in cellular signaling and metabolic pathways. For instance, research has demonstrated that Glycine, L-glutamyl-S-methyl-L-cysteinyl- can influence the activity of enzymes such as glutathione S-transferases (GSTs), which are critical for detoxifying harmful substances in the body. The antioxidant properties of this peptide have been particularly noted in studies involving oxidative stress-induced cell damage, suggesting its potential use in neurodegenerative disease models.

The pharmaceutical industry has shown interest in Glycine, L-glutamyl-S-methyl-L-cysteinyl- due to its multifaceted biological activities. Preclinical trials have indicated that this peptide may have therapeutic benefits in conditions such as Alzheimer's disease, where oxidative stress and neuroinflammation are prominent pathological features. The ability of this compound to modulate these processes makes it an attractive candidate for further development into a neuroprotective agent.

In addition to its neurological applications, Glycine, L-glutamyl-S-methyl-L-cysteinyl- has been explored for its potential in immunomodulation. Studies have shown that this peptide can influence the activity of immune cells by interacting with receptors such as TLR4 and NLRP3, which are involved in inflammatory responses. This suggests that it may have therapeutic implications in conditions characterized by excessive inflammation, such as rheumatoid arthritis.

The synthesis of Glycine, L-glutamyl-S-methyl-L-cysteinyl- involves a series of carefully controlled chemical reactions to ensure the correct arrangement of amino acids. The process typically requires advanced techniques such as solid-phase peptide synthesis (SPPS) to achieve high purity and yield. The importance of precision in synthesis cannot be overstated, as even minor deviations can significantly impact the biological activity of the final product.

Quality control is another critical aspect of producing Glycine, L-glutamyl-S-methyl-L-cysteinyl-. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to verify the purity and identity of the compound. These methods ensure that the final product meets the stringent standards required for pharmaceutical applications.

The future prospects of Glycine, L-glutamyl-S-methyl-L-cysteinyl- are promising, with ongoing research aimed at elucidating its mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of cellular processes continues to grow, compounds like Glycine, L-glutamyl-S-methyl-L-cysteinyl- are expected to play an increasingly important role in addressing complex diseases.

In conclusion, Glycine, L-glutamyl-S-methyl-L-cysteinyl-, with its unique structure and multifaceted biological activities, represents a significant advancement in the field of biochemistry and pharmaceutical research. Its potential applications in treating neurological disorders, inflammatory conditions, and other diseases make it a valuable compound for further exploration and development. With continued research and innovation, this peptide is poised to make substantial contributions to modern medicine.